Cas no 1805289-15-9 (2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1805289-15-9
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4877973
• Update Time: 2025-10-29

2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H7BrF2N2O2/c11-2-8-6(3-14)5(1-9(16)17)7(4-15-8)10(12)13/h4,10H,1-2H2,(H,16,17)
• InChI Key： CXZQXCOAXFFPQV-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(CC(=O)O)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.2
• Topological Polar Surface Area: 74

Additional information on 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid

2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805289-15-9): An Emerging Compound in Medicinal Chemistry

2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805289-15-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid is characterized by the presence of a bromomethyl group, a cyano group, and a difluoromethyl substituent on the pyridine ring. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid as a lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory effects in vitro and in vivo. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry in 2022, 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid was evaluated for its anticancer properties. The results showed that it selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and activate caspase-dependent pathways. These findings underscore the compound's potential as a novel anticancer agent.

The synthetic route for 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid has been extensively studied and optimized to improve yield and purity. A typical synthesis involves the reaction of 3-cyano-5-(difluoromethyl)pyridine with bromoacetyl bromide followed by hydrolysis to form the carboxylic acid. This multi-step process requires careful control of reaction conditions to ensure high yields and minimize side reactions.

The physicochemical properties of 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid, such as solubility, stability, and logP values, have been thoroughly characterized. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for drug delivery. For example, its moderate solubility in water and high stability under physiological conditions make it suitable for oral administration.

In addition to its direct biological activities, 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid has shown promise as a building block for the synthesis of more complex molecules with enhanced therapeutic profiles. Researchers have explored various functionalization strategies to introduce additional pharmacophores or improve pharmacokinetic properties. For instance, the introduction of hydrophilic groups can enhance water solubility and reduce toxicity, while lipophilic modifications can improve cell permeability and target specificity.

The safety profile of 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid has also been evaluated through preclinical studies. Toxicity assessments conducted in animal models have demonstrated that it is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological functions. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

In conclusion, 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805289-15-9) represents an exciting opportunity for medicinal chemists and pharmaceutical researchers. Its unique chemical structure and promising biological activities make it a valuable candidate for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research continues to uncover new applications and optimize its therapeutic potential, paving the way for future breakthroughs in drug discovery.